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Compound of Interest

Compound Name: 3-Chloro-2-fluorophenylacetonitrile

Cat. No.: B1585685

3-Chloro-2-fluorophenylacetonitrile is a substituted phenylacetonitrile derivative, a class of
compounds frequently utilized as building blocks in organic synthesis.[1][2] Its specific
functionalization with both chlorine and fluorine atoms makes it a valuable intermediate in the
development of complex molecules, particularly in the pharmaceutical and agrochemical
industries. The presence of the nitrile group, alongside the halogen substituents, imparts a
distinct reactivity profile that, while advantageous for synthesis, also necessitates a rigorous
and well-informed approach to its handling and safety management. This guide provides an in-
depth, experience-driven framework for researchers, scientists, and drug development
professionals to safely handle, store, and manage 3-Chloro-2-fluorophenylacetonitrile in a
laboratory setting.

Section 1: Hazard Identification and Risk
Assessment

A thorough understanding of the inherent hazards of 3-Chloro-2-fluorophenylacetonitrile is
the cornerstone of safe laboratory practice. This compound is classified as acutely toxic and an
irritant.

Primary Hazards:

o Acute Toxicity: 3-Chloro-2-fluorophenylacetonitrile is toxic if swallowed, in contact with
skin, or if inhaled.[3]
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o Skin and Eye Irritation: It is known to cause serious eye irritation and skin irritation.[3][4]
e Respiratory Irritation: Inhalation may lead to respiratory irritation.[3]

The toxicological profile is largely attributed to the nitrile functional group, which can be
metabolized to release cyanide ions, and the halogenated aromatic ring which can contribute to
its irritant properties.

Hazard Classification Summary Table

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed

o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source: Synthesized from multiple supplier safety data sheets.[3]

Section 2: Safe Handling and Storage Protocols

Adherence to meticulous handling and storage protocols is non-negotiable when working with
3-Chloro-2-fluorophenylacetonitrile. The following procedures are designed to minimize
exposure and ensure the integrity of the compound.

Engineering Controls: The First Line of Defense

All work with 3-Chloro-2-fluorophenylacetonitrile must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[3] The fume hood provides a controlled
environment that prevents the accumulation of vapors and protects the user from inhalation
exposure. Ensure that the fume hood has a face velocity appropriate for the type of work being
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conducted. An emergency eye wash station and safety shower must be readily accessible in
the immediate vicinity of the work area.[5]

Personal Protective Equipment (PPE): A Comprehensive
Barrier

The selection and proper use of PPE are critical to preventing dermal and ocular exposure.

PPE Component Specification Rationale

o ] Provides a barrier against
Nitrile or other chemically ]
] dermal absorption. Regular
) resistant gloves. Inspect for ) ] )
Hand Protection inspection and changing of
tears or holes before use. i
gloves prevent permeation and
Change gloves frequently. o
contamination.

o Protects the eyes from
Safety glasses with side
) ) splashes and aerosols. A face
] shields or chemical splash ) N
Eye and Face Protection ) shield offers an additional layer
goggles. A face shield may be ) ]
N of protection for the entire
necessary for larger quantities. ‘
ace.

A lab coat should be worn at

all times. For larger scale o
_ _ _ _ Prevents contamination of
Skin and Body Protection operations, chemically ) )
) personal clothing and skin.
resistant aprons or coveralls

are recommended.

Not typically required when ) ] ]
o The primary engineering
working in a properly
o control (fume hood) should
functioning fume hood. If N ] o
S mitigate inhalation risk.
) ) ventilation is inadequate, a )
Respiratory Protection ] Respirators are a secondary
NIOSH-approved respirator o )
) ] ] measure for situations with
with an appropriate cartridge ) o
) compromised ventilation or
for organic vapors and ) )
] during spill cleanup.
particulates should be used.

Step-by-Step Handling Procedure
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» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work
area of any unnecessary items. Have spill containment materials readily available.

o Dispensing: When transferring the compound, use a spatula or other appropriate tool to
avoid generating dust. If working with a liquid form, use a syringe or pipette.

e During Use: Keep the container of 3-Chloro-2-fluorophenylacetonitrile sealed when not in
use. Avoid any actions that could generate aerosols or dust.

» Post-Handling: After handling, thoroughly wash hands with soap and water, even if gloves
were worn.[3] Decontaminate the work surface.

o Waste Disposal: Dispose of all contaminated materials, including gloves, wipes, and empty
containers, as hazardous waste in accordance with local, state, and federal regulations.[4]

Storage Requirements

Store 3-Chloro-2-fluorophenylacetonitrile in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[4][6] The container should be tightly
sealed to prevent the escape of vapors and protect the compound from moisture and air.[5]
Store in a locked cabinet or other secure location to prevent unauthorized access.[3]

Section 3: Emergency and First-Aid Procedures

In the event of an exposure or spill, a rapid and informed response is crucial.

First-Aid Measures

 Inhalation: If inhaled, immediately move the individual to fresh air. If the person is not
breathing, provide artificial respiration. Seek immediate medical attention.[3][4]

o Skin Contact: In case of skin contact, immediately flush the affected area with plenty of soap
and water for at least 15 minutes while removing contaminated clothing and shoes. Seek
immediate medical attention.[4]

o Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for
at least 15 minutes. Seek immediate medical attention.[3][4]
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« Ingestion: If swallowed, do NOT induce vomiting.[3] Rinse the mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Accidental Release Measures

o Evacuate: Immediately evacuate the area of the spill.

» Ventilate: Ensure the area is well-ventilated, but avoid directing airflow towards individuals.

o Contain: For small spills, absorb the material with an inert absorbent material such as sand,

earth, or vermiculite.[3][4]

o Collect: Carefully collect the absorbed material into a labeled, sealable container for

hazardous waste disposal.

e Decontaminate: Clean the spill area with an appropriate decontaminating solution.

o Report: Report the incident to the appropriate safety personnel.

For large spills, evacuate the area and contact emergency responders.

Section 4: Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Chloro-2-fluorophenylacetonitrile is

essential for its safe handling and for predicting its behavior under various conditions.

Property

Value

Molecular Formula

CsHsCIFN

Molecular Weight 169.58 g/mol [7][8]

Appearance Varies; may be a solid or liquid
Solubility Insoluble in water[4][6]

Stability Stable under normal conditions[4][6]

Incompatible Materials

Strong oxidizing agents[4][6]
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Section 5: Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow of operations when working with 3-Chloro-2-
fluorophenylacetonitrile, emphasizing the integration of safety protocols at each stage.
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Caption: Logical workflow for the safe handling of 3-Chloro-2-fluorophenylacetonitrile.
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Conclusion

3-Chloro-2-fluorophenylacetonitrile is a valuable research chemical that can be handled
safely when its hazards are understood and respected. The protocols outlined in this guide are
based on established safety principles and are designed to empower researchers to work with
this compound confidently and responsibly. By integrating these practices into all laboratory
operations, the risks associated with 3-Chloro-2-fluorophenylacetonitrile can be effectively
managed, ensuring a safe environment for scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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